Cas no 1158328-72-3 (2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride)

• Product Name: 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride
• CAS No: 1158328-72-3
• MF: C₁₃H₂₀Cl₂N₂O
• MW: 291.216701507568
• MDL: MFCD02018938
• CID: 4681827
• Update Time: 2025-05-20

2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide hydrochloride
• 2-Chloro-N-(4-(diethylamino)-2-methylphenyl)acetamide hydrochloride
• 2-chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide HCl
• 2-Chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide (HCl)
• 2-Chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide;hydrochloride
• 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride

• MDL： MFCD02018938
• Inchi： 1S/C13H19ClN2O.ClH/c1-4-16(5-2)11-6-7-12(10(3)8-11)15-13(17)9-14;/h6-8H,4-5,9H2,1-3H3,(H,15,17);1H
• InChI Key： WOIWNBKEZIWULV-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1C)N(CC)CC)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Topological Polar Surface Area: 32.299

Additional information on 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride

Introduction to 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride (CAS No. 1158328-72-3)

2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride, identified by its CAS number 1158328-72-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this amide derivative features a chloro-substituted phenyl ring connected to an acetamide group, with a diethylamino moiety at the para position of the phenyl ring. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various chemical and biological studies.

The synthesis and characterization of 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride have been extensively studied in recent years. Researchers have explored different synthetic pathways to optimize yield and purity, often employing palladium-catalyzed cross-coupling reactions or nucleophilic substitution techniques. The presence of the chloro group and the diethylamino substituent makes this compound a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In the realm of drug discovery, 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride has shown promise as a lead compound for further medicinal chemistry investigations. Its structural motif is reminiscent of several known bioactive molecules, suggesting potential interactions with biological targets such as enzymes or receptors. Recent studies have focused on modulating the pharmacological properties of this compound by introducing additional functional groups or exploring analogs with different substituents.

The hydrochloride salt form of this compound plays a crucial role in enhancing its pharmacokinetic profile. The chloride ion not only improves solubility but also influences the compound's bioavailability and metabolic stability. This aspect has been particularly important in preclinical studies, where optimal formulation is essential for evaluating therapeutic efficacy and safety.

One of the most intriguing aspects of 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride is its potential as a scaffold for developing new drugs targeting neurological disorders. The combination of a chloro-substituted phenyl ring and an amide group has been associated with compounds that exhibit neuroprotective or anti-inflammatory properties. Preliminary in vitro studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The diethylamino group in the structure of 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride is another key feature that contributes to its pharmacological interest. This group is known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, it can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. These properties make it an attractive moiety for designing molecules with enhanced pharmacological activity.

Recent advances in computational chemistry have also played a significant role in understanding the behavior of 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride. Molecular modeling studies have helped researchers predict binding affinities and identify potential drug-like properties without the need for extensive experimental screening. These computational approaches have been particularly valuable in optimizing synthetic routes and designing derivatives with improved pharmacological profiles.

The future direction of research on 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride includes exploring its mechanism of action and evaluating its efficacy in animal models. By understanding how this compound interacts with biological targets at the molecular level, scientists can design more effective drugs with fewer side effects. Additionally, investigating its potential applications in other therapeutic areas, such as oncology or infectious diseases, could open up new avenues for medical research.

In conclusion, 2-Chloro-N-4-(diethylamino)-2-methylphenylacetamide hydrochloride (CAS No. 1158328-72-3) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and mechanisms, this compound is likely to play an increasingly important role in the advancement of modern medicine.